Cas no 740807-42-5 (1H-Pyrazole-3-carboxylic acid, 4-chloro-5-propyl-, ethyl ester)
740807-42-5 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 4-chloro-5-propyl-, ethyl ester
CAS No:740807-42-5
MF:C9H13ClN2O2
MW:216.664721250534
CID:1763497
Update Time:2024-11-18
1H-Pyrazole-3-carboxylic acid, 4-chloro-5-propyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylic acid, 4-chloro-5-propyl-, ethyl ester
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- Inchi: 1S/C9H13ClN2O2/c1-3-5-6-7(10)8(12-11-6)9(13)14-4-2/h3-5H2,1-2H3,(H,11,12)
- InChI Key: ILJRUIIBSAQSGA-UHFFFAOYSA-N
- SMILES: N1C(CCC)=C(Cl)C(C(OCC)=O)=N1
Experimental Properties
- Density: 1.226±0.06 g/cm3(Predicted)
- Boiling Point: 347.7±42.0 °C(Predicted)
- pka: 10.23±0.50(Predicted)
1H-Pyrazole-3-carboxylic acid, 4-chloro-5-propyl-, ethyl ester Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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